Cas no 1805522-41-1 (3-Chloro-5-ethyl-2-fluorotoluene)

• Product Name: 3-Chloro-5-ethyl-2-fluorotoluene
• CAS No: 1805522-41-1
• MF: C₉H₁₀ClF
• MW: 172.627105236053
• CID: 5038208
• Update Time: 2025-10-19

3-Chloro-5-ethyl-2-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-ethyl-2-fluorotoluene

• Inchi： 1S/C9H10ClF/c1-3-7-4-6(2)9(11)8(10)5-7/h4-5H,3H2,1-2H3
• InChI Key： PUDUNKDJVCUAIJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=C(C=1)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Additional information on 3-Chloro-5-ethyl-2-fluorotoluene

3-Chloro-5-Ethyl-2-Fluorotoluene: A Comprehensive Overview

3-Chloro-5-Ethyl-2-Fluorotoluene, also known by its CAS registry number 1805522-41-1, is a synthetic organic compound with a unique structure that combines chlorine, fluorine, and ethyl groups attached to a toluene backbone. This compound has garnered attention in various fields due to its potential applications in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in drug design, particularly in the development of new antiviral agents and anticancer drugs.

The molecular structure of 3-Chloro-5-Ethyl-2-Fluorotoluene is characterized by a methyl group attached to the benzene ring at the para position, with substituents at positions 2, 3, and 5. The presence of both chlorine and fluorine atoms introduces unique electronic properties, making this compound highly reactive in certain chemical transformations. Researchers have explored its reactivity in nucleophilic aromatic substitution reactions, which are critical in synthesizing complex organic molecules.

In terms of synthesis, 3-Chloro-5-Ethyl-2-Fluorotoluene can be prepared through a multi-step process involving Friedel-Crafts alkylation and subsequent halogenation. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

The applications of 3-Chloro-5-Ethyl-2-Fluorotoluene extend beyond traditional chemical synthesis. In the pharmaceutical industry, it serves as an intermediate in the production of bioactive compounds with potential therapeutic benefits. For instance, derivatives of this compound have shown promise in inhibiting viral replication mechanisms, offering new avenues for antiviral drug development. Additionally, its role in agrochemicals has been explored for pest control applications due to its ability to disrupt specific biochemical pathways in target organisms.

Recent studies have also focused on the environmental impact of 3-Chloro-5-Ethyl-2-Fluorotoluene. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Findings suggest that under certain conditions, this compound can undergo rapid microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, 3-Chloro-5-Ethyl-2-Fluorotoluene (CAS No. 1805522-41-1) is a versatile compound with significant potential across multiple industries. Its unique chemical properties and reactivity make it an invaluable tool in modern organic synthesis. As ongoing research continues to uncover new applications and improve synthesis methods, this compound is poised to play an even greater role in advancing scientific and technological frontiers.